Cas no 79354-51-1 (Acetic acid, [(4-bromophenyl)amino]oxo-)

Acetic acid, [(4-bromophenyl)amino]oxo-, is a brominated aromatic compound featuring an oxoacetamide functional group. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, or specialty chemicals. The presence of the 4-bromophenyl moiety enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the oxoacetamide group offers potential for further derivatization. The compound's well-defined molecular architecture ensures consistent performance in synthetic pathways. It is typically handled under controlled conditions due to its reactivity, and proper storage in a cool, dry environment is recommended to maintain stability.
Acetic acid, [(4-bromophenyl)amino]oxo- structure
79354-51-1 structure
Product Name:Acetic acid, [(4-bromophenyl)amino]oxo-
CAS No:79354-51-1
MF:C8H6BrNO3
MW:244.042141437531
CID:532959
PubChem ID:12688007
Update Time:2025-11-02

Acetic acid, [(4-bromophenyl)amino]oxo- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(4-bromophenyl)amino]oxo-
    • 2-(4-bromoanilino)-2-oxoacetic acid
    • AKOS009480128
    • (4-Bromoanilino)(oxo)acetic acid
    • 79354-51-1
    • DTXSID70506923
    • [(4-BROMOPHENYL)CARBAMOYL]FORMIC ACID
    • MFCD00220245
    • CS-0372696
    • SCHEMBL1504197
    • 2-((4-bromophenyl)amino)-2-oxoacetic acid
    • MP-0092
    • Inchi: 1S/C8H6BrNO3/c9-5-1-3-6(4-2-5)10-7(11)8(12)13/h1-4H,(H,10,11)(H,12,13)
    • InChI Key: YTUYOSLRUWBVLL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)NC(C(=O)O)=O

Computed Properties

  • Exact Mass: 242.95311g/mol
  • Monoisotopic Mass: 242.95311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 66.4Ų

Acetic acid, [(4-bromophenyl)amino]oxo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1443366-50mg
2-((4-Bromophenyl)amino)-2-oxoacetic acid
79354-51-1 98%
50mg
¥1285.00 2024-07-28

Acetic acid, [(4-bromophenyl)amino]oxo- Related Literature

Additional information on Acetic acid, [(4-bromophenyl)amino]oxo-

Comprehensive Overview of Acetic acid, [(4-bromophenyl)amino]oxo- (CAS No. 79354-51-1): Properties, Applications, and Market Insights

Acetic acid, [(4-bromophenyl)amino]oxo- (CAS No. 79354-51-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, often referred to in scientific literature as 4-bromo-N-(oxoacetyl)aniline, is a derivative of acetic acid and aniline, featuring a bromine substitution at the para position of the phenyl ring. Its molecular formula is C8H6BrNO2, with a molecular weight of 228.04 g/mol. The presence of both amide and ketone functional groups makes it a valuable intermediate in organic synthesis.

The compound's physicochemical properties include a melting point range of 145-148°C and moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF). Its structural features contribute to its reactivity, particularly in nucleophilic substitution reactions and condensation reactions. Researchers have explored its potential in the synthesis of heterocyclic compounds, which are crucial in pharmaceutical and agrochemical industries. Recent studies highlight its role in the development of bioactive molecules, aligning with the growing demand for novel therapeutic agents.

In the context of current market trends, Acetic acid, [(4-bromophenyl)amino]oxo- is increasingly sought after for its applications in drug discovery and material science. The rise of AI-driven molecular design has further amplified interest in this compound, as computational models predict its utility in designing high-performance materials. For instance, its incorporation into polymeric matrices has shown promise in enhancing thermal stability and mechanical properties, making it relevant for advanced manufacturing sectors.

From an SEO perspective, users frequently search for terms like "synthesis of 4-bromo-N-(oxoacetyl)aniline", "applications of CAS 79354-51-1", and "buy Acetic acid, [(4-bromophenyl)amino]oxo-". These queries reflect the compound's commercial and academic relevance. Addressing these search intents, this article emphasizes the compound's synthetic routes, including its preparation via acylation of 4-bromoaniline with oxalyl chloride, followed by hydrolysis. Such detailed insights cater to both research scientists and industrial purchasers seeking reliable information.

Environmental and safety considerations are also critical when handling Acetic acid, [(4-bromophenyl)amino]oxo-. While not classified as hazardous under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, particularly as industries prioritize green chemistry principles.

In conclusion, Acetic acid, [(4-bromophenyl)amino]oxo- (CAS No. 79354-51-1) stands out as a multifaceted compound with expanding applications in pharmaceuticals, materials science, and organic synthesis. Its integration into cutting-edge research and alignment with sustainable practices underscore its enduring value. For researchers and suppliers alike, understanding its properties and market dynamics is essential to leveraging its full potential.

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